Cas no 63018-99-5 (8-pentyltetraphene)

8-pentyltetraphene structure
8-pentyltetraphene structure
Product Name:8-pentyltetraphene
CAS No:63018-99-5
MF:C23H22
MW:298.420786380768
CID:1644303
PubChem ID:44276
Update Time:2025-04-21

8-pentyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 8-pentyltetraphene
    • 8-Pentylbenz[a]anthracene
    • 8-pentylbenzo[a]anthracene
    • 3-05-00-02441 (Beilstein Handbook Reference)
    • BENZ(a)ANTHRACENE, 8-PENTYL-
    • 5-Amyl-l,2-benzanthracen
    • 63018-99-5
    • 8-Pentylbenzo[b]phenanthrene
    • 5-n-Amyl-1:2-benzanthracene
    • DTXSID50212257
    • 8-Pentylbenz(a)anthracene
    • DB-318460
    • BRN 2527223
    • Inchi: 1S/C23H22/c1-2-3-4-8-17-10-7-11-19-16-23-20(15-22(17)19)14-13-18-9-5-6-12-21(18)23/h5-7,9-16H,2-4,8H2,1H3
    • InChI Key: YRGQCRCSPPKSOL-UHFFFAOYSA-N
    • SMILES: C(CCCC)C1C=CC=C2C=C3C4C=CC=CC=4C=CC3=CC=12

Computed Properties

  • Exact Mass: 298.17226
  • Monoisotopic Mass: 298.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0445 (estimate)
  • Boiling Point: 506.83°C (rough estimate)
  • Refractive Index: 1.6700 (estimate)
  • PSA: 0
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